N-(2,5-difluorophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H13F2N3O4/c20-13-6-7-16(21)17(10-13)22-18(25)15-5-2-8-23(19(15)26)11-12-3-1-4-14(9-12)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key: OWVBOIBOVIMEBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=CC=C(C2=O)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C19H13F2N3O4
• Molecular Weight: 385.3 g/mol

Description

N-(2,5-difluorophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DNBC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DNBC belongs to the class of dihydropyridine derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

Scientific Research Applications

Synthesis and Biological Activities

Studies have explored the synthesis and structure-activity relationships (SAR) of related compounds, particularly focusing on their potential as pharmacological agents. For example, research on pyridine derivatives has shown the preparation of compounds with significant biological activities, such as inverse agonists for certain receptors, highlighting the importance of specific substituents and structural modifications for enhancing potency and selectivity (Meurer et al., 2005). This underscores the potential for designing targeted therapies based on the manipulation of similar core structures.

Material Science Applications

The incorporation of specific functional groups into polymers and materials has been researched for creating photolabile groups that allow the alteration of material properties through irradiation. Such studies demonstrate the utility of certain chemical functionalities in developing responsive materials, which can have applications ranging from drug delivery systems to environmentally sensitive materials (Zhao et al., 2012).

Advanced Synthetic Techniques

Research has also focused on novel synthetic routes for creating complex molecules, including macrocycles and chelating agents. These studies provide valuable methodologies for constructing multifunctional compounds that could serve as ligands, catalysts, or therapeutic agents, indicating the broad utility of advanced synthetic techniques in accessing compounds with potential applications in chemistry and biology (McMurry et al., 1992).

Analytical and Sensing Applications

Metal-organic frameworks (MOFs) and other complex structures have been studied for their potential as sensors, demonstrating the ability of certain compounds to detect biomarkers or environmental pollutants. This research highlights the application of chemical compounds in analytical chemistry for the development of sensitive and selective detection systems (Geng et al., 2022).